Ethyl 2-ethyl-4-oxo-4H-chromene-3-carboxylate
Overview
Description
Ethyl 2-ethyl-4-oxo-4H-chromene-3-carboxylate is a chemical compound with the molecular formula C12H10O4 . It is a yellow solid .
Synthesis Analysis
The synthesis of this compound can be achieved through a one-pot process . The transformation occurs via the in situ formation of a Michael adduct, followed by the alkoxide ion mediated rearrangement of the intermediate .Molecular Structure Analysis
The molecular structure of this compound is characterized by a chromene core, which is a bicyclic ring system consisting of a benzene ring fused to a heterocyclic pyran ring . The compound has a molecular weight of 218.21 .Physical And Chemical Properties Analysis
This compound is a yellow solid with a melting point of 230–232 degrees Celsius . It has a molecular weight of 218.21 .Scientific Research Applications
Atom Economical Synthesis
Ethyl 2-ethyl-4-oxo-4H-chromene-3-carboxylate and its derivatives are utilized in atom economical synthesis processes. A study by Boominathan et al. (2011) explored an efficient one-pot, three-component reaction yielding ethyl 2-amino-3-cyano-4-(2-ethoxy-2-oxoethyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-4-carboxylate derivatives. This process involved a tandem Michael addition-cyclization reaction, indicating the compound's utility in medicinal chemistry (Boominathan et al., 2011).
Antibacterial Activity
This compound shows promise in antibacterial applications. A study conducted in 2014 revealed its effectiveness against bacterial isolates from wound infections. The research focused on the antimicrobial activities of ethyl coumarin complexes against human pathogenic bacteria, highlighting the compound's potential in treating bacterial infections (Hassan, 2014).
Anticancer Applications
Research by Das et al. (2009) investigated the structure-activity relationship and molecular mechanisms of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate and its analogs in overcoming drug resistance in cancer cells. Their findings suggest the compound's potential as an anticancer agent, especially in treating cancers with multiple drug resistances (Das et al., 2009).
Structural and Conformational Studies
The compound is also significant in structural and conformational studies. Ciolkowski et al. (2009) analyzed chromane derivatives, including this compound, to understand their structural properties using spectroscopy and X-ray methods. These studies provide insights into the molecular configurations and stability of the compound (Ciolkowski et al., 2009).
Photoluminescence Studies
Research on the photoluminescence properties of ethyl coumarin-3-carboxylate derivatives, including this compound, has been conducted. These studies, such as the one by Song et al. (2014), explore the absorption and emission properties of these compounds, indicating their potential in photoluminescent materials (Song et al., 2014).
Safety and Hazards
Ethyl 2-ethyl-4-oxo-4H-chromene-3-carboxylate is classified as a potentially hazardous substance. It has been assigned the GHS07 pictogram, and its hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
IUPAC Name |
ethyl 2-ethyl-4-oxochromene-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4/c1-3-10-12(14(16)17-4-2)13(15)9-7-5-6-8-11(9)18-10/h5-8H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJAAEPUNGKLSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=O)C2=CC=CC=C2O1)C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.